Cas no 2228496-78-2 (2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile)
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile
- 2228496-78-2
- EN300-1730560
-
- Inchi: 1S/C11H12FNO/c1-11(2,14)6-8-3-4-10(12)9(5-8)7-13/h3-5,14H,6H2,1-2H3
- InChI Key: XUYSPFKUUWHXND-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C#N)CC(C)(C)O
Computed Properties
- Exact Mass: 193.090292168g/mol
- Monoisotopic Mass: 193.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44Ų
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730560-0.05g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 0.05g |
$768.0 | 2023-09-20 | ||
| Enamine | EN300-1730560-0.1g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 0.1g |
$804.0 | 2023-09-20 | ||
| Enamine | EN300-1730560-0.25g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 0.25g |
$840.0 | 2023-09-20 | ||
| Enamine | EN300-1730560-0.5g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 0.5g |
$877.0 | 2023-09-20 | ||
| Enamine | EN300-1730560-1.0g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1730560-2.5g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 2.5g |
$1791.0 | 2023-09-20 | ||
| Enamine | EN300-1730560-5.0g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-1730560-10.0g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-1730560-1g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 1g |
$914.0 | 2023-09-20 | ||
| Enamine | EN300-1730560-5g |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile |
2228496-78-2 | 5g |
$2650.0 | 2023-09-20 |
2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile
Introduction to 2-Fluoro-5-(2-Hydroxy-2-Methylpropyl)benzonitrile (CAS No. 2228496-78-2)
2-Fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile, with the CAS number 2228496-78-2, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluorinated benzene ring and a hydroxy-methylpropyl substituent, which confer it with distinct physical and chemical properties.
The synthesis of 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile typically involves a multi-step process, starting with the fluorination of a substituted benzene ring followed by the introduction of the hydroxy-methylpropyl group. Recent advancements in synthetic methodologies have made this process more efficient and scalable, enabling researchers to produce larger quantities of the compound for further study and application.
In the realm of pharmaceutical research, 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with specific biological targets, making it a valuable candidate for the treatment of various diseases. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders and cancer.
The physical properties of 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile are also noteworthy. It exhibits good solubility in common organic solvents, which facilitates its use in various chemical reactions and formulations. Additionally, its thermal stability makes it suitable for high-temperature processes without significant degradation. These properties are crucial for its application in industrial settings where robustness and reliability are paramount.
In materials science, 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile has been explored for its potential use in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its consideration in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems. The presence of the hydroxy group also allows for further functionalization, enabling the creation of materials with tailored properties.
The biological activity of 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile has been a focus of several recent studies. In vitro assays have shown that it exhibits potent antiproliferative effects against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate specific signaling pathways involved in cell growth and survival makes it an attractive target for further investigation.
Toxicological studies on 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile have indicated that it has a favorable safety profile at therapeutic concentrations. However, as with any new compound, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy. These studies are crucial for advancing the compound through preclinical and clinical stages of drug development.
In conclusion, 2-fluoro-5-(2-hydroxy-2-methylpropyl)benzonitrile (CAS No. 2228496-78-2) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.
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